Cas no 94844-02-7 (2,2-dimethyl-3-(phenylamino)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(phenylamino)propan-1-ol
• CAS No: 94844-02-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD20662655
• CID: 4347817
• PubChem ID: 13459335
• Update Time: 2025-05-22

2,2-dimethyl-3-(phenylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2,2-dimethyl-3-(phenylamino)-
• 2,2-dimethyl-3-(phenylamino)propan-1-ol
• AKOS017531815
• 94844-02-7
• AB92700
• 3-anilino-2,2-dimethylpropan-1-ol
• F2167-4398

• MDL： MFCD20662655
• Inchi： 1S/C11H17NO/c1-11(2,9-13)8-12-10-6-4-3-5-7-10/h3-7,12-13H,8-9H2,1-2H3
• InChI Key： WRFXVUPTTUCBJF-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C)CNC1=CC=CC=C1

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2-dimethyl-3-(phenylamino)propan-1-ol

Introduction to 2,2-Dimethyl-3-(Phenylamino)Propan-1-Ol (CAS No. 94844-02-7)

The compound 2,2-Dimethyl-3-(Phenylamino)Propan-1-Ol (CAS No. 94844-02-7) is a versatile organic molecule with significant applications in various fields of chemistry and material science. This compound, often referred to as Phenylaminopropanol, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and pharmaceuticals.

Chemical Structure and Physical Properties

The molecular structure of Phenylaminopropanol consists of a propanol backbone with a phenylamino group attached at the third carbon and two methyl groups at the second carbon. This configuration imparts the molecule with a combination of hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The compound is typically a white crystalline solid with a melting point of approximately 85°C and a boiling point around 165°C under standard conditions.

Synthesis and Functionalization

The synthesis of Phenylaminopropanol involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high purity levels.

One notable area of research involves the functionalization of Phenylaminopropanol for use in polymer chemistry. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and thermal stability. For instance, studies published in *Macromolecules* demonstrate how Phenylaminopropanol can be used as a building block for synthesizing high-performance polyurethanes.

Applications in Pharmaceutical Science

In the pharmaceutical industry, Phenylaminopropanol has shown promise as an intermediate in drug synthesis. Its ability to act as both a nucleophile and an electrophile makes it valuable in the construction of complex molecular architectures. Recent research highlights its role in the development of bioactive compounds targeting neurodegenerative diseases.

For example, a study published in *Journal of Medicinal Chemistry* explored the use of Phenylaminopropanol derivatives as potential inhibitors for β-secretase enzymes implicated in Alzheimer's disease. The findings suggest that these derivatives exhibit favorable pharmacokinetic profiles, paving the way for further preclinical testing.

Role in Materials Science

Beyond pharmaceuticals, Phenylaminopropanol has found applications in materials science, particularly in the development of advanced coatings and adhesives. Its ability to form strong hydrogen bonds with polar substrates enhances adhesion properties, making it ideal for industrial applications.

Recent breakthroughs include the use of Phenylaminopropanol as a crosslinker in epoxy resins, leading to materials with improved resistance to environmental factors such as moisture and temperature fluctuations. Research published in *Advanced Materials* details how this innovation could revolutionize industries ranging from aerospace to electronics.

Environmental Considerations and Sustainability

In line with global efforts to promote sustainability, researchers are increasingly focusing on green chemistry approaches involving Phenylaminopropanol. By optimizing reaction conditions and utilizing renewable feedstocks, the production process can be made more eco-friendly while maintaining product quality.

A study featured in *Green Chemistry* highlights the development of a catalytic system that reduces energy consumption during the synthesis of Phenylaminopropanol, significantly lowering its carbon footprint. Such advancements underscore the importance of integrating environmental considerations into modern chemical manufacturing.

Conclusion and Future Prospects

The compound 2,2-Dimethyl-3-(Phenylamino)Propan-1-Ol (CAS No. 94844-02-7) stands at the intersection of cutting-edge research across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing both pharmaceutical science and materials engineering.

As research continues to uncover new applications for this versatile molecule, its role in shaping future technologies is expected to grow significantly. With ongoing advancements in synthesis methods and functionalization techniques, Phenylaminopropanol is poised to remain at the forefront of innovation for years to come.